Cas no 1806777-80-9 (2-(Bromomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxaldehyde)

• Product Name: 2-(Bromomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxaldehyde
• CAS No: 1806777-80-9
• MF: C₉H₅BrF₅NO₂
• MW: 334.037519216537
• CID: 4812456
• Update Time: 2025-10-28

2-(Bromomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxaldehyde

• Inchi： 1S/C9H5BrF5NO2/c10-2-6-7(18-9(13,14)15)4(3-17)1-5(16-6)8(11)12/h1,3,8H,2H2
• InChI Key： FBVVVWYYROQYGK-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(C=O)C=C(C(F)F)N=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 289
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on 2-(Bromomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxaldehyde

Introduction to 2-(Bromomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxaldehyde (CAS No. 1806777-80-9)

2-(Bromomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxaldehyde, with the CAS number 1806777-80-9, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine derivatives class, characterized by its complex and multifunctional molecular structure. The presence of multiple fluorinated substituents, along with a reactive aldehyde and bromomethyl group, makes it a versatile intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The molecular structure of 2-(Bromomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxaldehyde features a pyridine core substituted with a bromomethyl group at the 2-position, a difluoromethyl group at the 6-position, and a trifluoromethoxy group at the 3-position. The aldehyde functionality at the 4-position further enhances its reactivity, making it an invaluable building block for constructing more complex molecules. This unique combination of substituents imparts distinct electronic and steric properties, which are critical for modulating biological activity.

In recent years, there has been a surge in research focused on developing new therapeutic agents with improved efficacy and reduced side effects. Pyridine derivatives have emerged as a prominent class of compounds due to their broad spectrum of biological activities. Among these, 2-(Bromomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxaldehyde has been explored as a key intermediate in the synthesis of various pharmacophores. Its structural features make it particularly suitable for designing molecules that target specific biological pathways, such as enzyme inhibition and receptor binding.

One of the most compelling aspects of this compound is its utility in medicinal chemistry. The bromomethyl group provides a reactive handle for further functionalization via nucleophilic substitution reactions, allowing chemists to introduce diverse pharmacological moieties. Additionally, the electron-withdrawing nature of the difluoromethyl and trifluoromethoxy groups can enhance the metabolic stability and lipophilicity of derived compounds, which are crucial factors in drug development. These attributes have made 2-(Bromomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxaldehyde a preferred choice for researchers aiming to develop next-generation pharmaceuticals.

The aldehyde functionality at the 4-position of the pyridine ring is another key feature that contributes to the compound's versatility. Aldehydes are well-known for their ability to participate in condensation reactions with various nucleophiles, including amines, hydrazines, and alcohols. This reactivity enables the formation of amides, hydrazones, and other heterocyclic structures, which are common motifs in biologically active compounds. For instance, recent studies have demonstrated the use of 2-(Bromomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxaldehyde in synthesizing novel kinase inhibitors and antiviral agents. These findings highlight its potential as a scaffold for developing drugs with targeted therapeutic effects.

From an agrochemical perspective, pyridine derivatives have also shown promise in developing new pesticides and herbicides. The structural complexity of 2-(Bromomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxaldehyde allows for fine-tuning its interaction with biological targets in plants and pests. By leveraging its reactivity, researchers can design molecules that exhibit high selectivity and low toxicity profiles. This is particularly important in modern agriculture, where there is an increasing demand for environmentally sustainable solutions.

The synthesis of 2-(Bromomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxaldehyde involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, are often employed to achieve high yields and purity. These synthetic strategies not only highlight the compound's complexity but also underscore its importance in modern chemical synthesis.

In conclusion,2-(Bromomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxaldehyde (CAS No. 1806777-80-9) is a multifunctional compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features make it an excellent intermediate for constructing bioactive molecules with tailored biological activities. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in synthetic chemistry and drug development efforts worldwide.